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The following table summarizes the key experimental solubility data for musk ketone in four binary solvent

systems, as reported in a 2021 study. The solubility is expressed in mole fraction (x) [1].

Table 1: Experimental Mole Fraction Solubility (x) of Musk Ketone in Binary Solvents [1]

Temperature Methanol + Ethyl Isopropanol + Ethyl n-Hexane + n-Heptane +
(K) Acetate Acetate Ethyl Acetate Ethyl Acetate
273.15 1.51 x 1073 1.34 x 1073 1.02 x 1073 8.93 x 104
278.15 1.86 x 1073 1.66 x 103 1.29 x 103 1.13 x 103
283.15 2.28 x 103 2.05x 1073 1.63 x 103 1.44 x 1073
288.15 2.78 x 1073 2.53x 1073 2.07 x 1073 1.83 x 103
293.15 3.38 x 103 3.11 x 103 2.62 x 1073 2.33x 1073
298.15 4,10 x 103 3.81x10°8 3.31x10°3 2.96 x 1073
303.15 4,95 x 103 4.64 x 103 4.17 x 103 3.75x 1078
308.15 5.95 x 1073 5.63 x 103 5.24 x 103 4.74 x 1073
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Temperature Methanol + Ethyl Isopropanol + Ethyl n-Hexane + n-Heptane +
(K) Acetate Acetate Ethyl Acetate Ethyl Acetate
313.15 7.12 x 1073 6.80 x 103 6.54 x 1073 5.95 x 1073

Note: Data obtained at atmospheric pressure (101.3 kPa). The mass fraction of ethyl acetate in all binary

solvents was 1.0 (i.e., pure ethyl acetate was the best solvent in each mixture).

The thermodynamic properties of dissolution were calculated using the van't Hoff equation and the modified
Apelblat equation. The following table presents the results for dissolution in pure ethyl acetate, which

exhibited the highest solubility [1].

Table 2: Thermodynamic Parameters for Musk Ketone Dissolution in Pure Ethyl Acetate [1]

Parameter Value

Standard Dissolution Enthalpy (AsolH°) 31.47 kJ-mol—t

Standard Dissolution Entropy (AsolS°) 58.30 J-mol~1-K~1

Standard Gibbs Free Energy (AsolG°) 13.70 kJ-mol~1* (at 298.15 K)
Relative Contribution of Enthalpy (%{H) 61.2%

Relative Contribution of Entropy (%(TS) 38.8%

The positive values of AsolH® and AsolS°® indicate that the dissolution process is endothermic and entropy-
driven. The enthalpy contribution is slightly greater than the entropy contribution, suggesting that the
process is primarily driven by the need for energy to break crystal lattice forces, but is facilitated by an

increase in system disorder [1].

Detailed Experimental Protocol

The solubility data in [1] was determined using the isothermal saturation method. Below is a detailed

workflow of the experimental protocol.
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Prepare Binary Solvents
(Methanol/Ethyl Acetate, etc.)

Weigh Excess Musk Ketone
into Glass Vials

Add 10 mL Solvent
to Each Vial

Equilibrate in Thermostatic Bath

(273.15 K to 313.15 K)
with magnetic stirring for 12h

Let Stand for 4h
to allow solid settling

Sample Saturated Supernatant
using pre-warmed syringe

Analyze Concentration
by GC (Gas Chromatography)
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Diagram of the isothermal saturation method used to determine musk ketone solubility.

Key Experimental Details [1]:

e Chemical: Musk ketone with a mass fraction purity of > 99.8%, confirmed by gas chromatography.

e Apparatus: The heart of the setup is a thermostatic water bath (Julabo SW-23) maintaining

temperature within = 0.05 K. Soluble vials were sealed and magnetically stirred to ensure equilibrium.
¢ Analytical Method: The concentration of musk ketone in the saturated supernatant was determined
using a gas chromatograph (Agilent GC7890B) equipped with a flame ionization detector (FID).
e Equilibrium Confirmation: A 12-hour stirring period was established to reach equilibrium, followed

by a 4-hour settling period to ensure a clear, solid-free supernatant was sampled.

Analytical Methods for Detection and Quantification

For contexts beyond solubility, such as quality control or environmental monitoring, other robust analytical

methods have been developed.

Table 3: Analytical Methods for Musk Ketone Detection

Application Key Sample Instrumentation & Key
Method . . . Performance Source
Matrix Preparation Steps Detection .
Metrics
GC-MS  Aquatic Extraction with GC-MS with Selected LOD: 0.30 [2]
with products acetonitrile (1% lon Monitoring (SIM). pa/kg.
dSPE (prawn, acetic acid). Clean- Quantification by Recovery:
tilapia) up with dispersive external standard. 91.8% - 110.6%.
Solid Phase RSD: 2.6% -
Extraction (dSPE) 8.4%.
using PSA, C18,
and GCB.
GC-MS Natural and Dissolution in GC-MS: DB-17MS Used for [3]
I LC-MS Atrtificial anhydrous ethanol, column, temp. comparative
Musk ultrasonication, and program 50°C to analysis of
filtration. 280°C. LC-MS: C18 volatile and

column, gradient
elution with 0.1%

alcohol-soluble
components.
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Ke
Application Key Sample Instrumentation & ’
Method . . . Performance Source
Matrix Preparation Steps Detection .
Metrics
formic

acid/acetonitrile.

Key Findings and Context

¢ Solvent Selection: The solubility of musk ketone increases with temperature and with the mass
fraction of ethyl acetate in the binary solvent. Ethyl acetate consistently acts as a better solvent than
alcohols or alkanes, which is explained by the closer match between its Hansen Solubility Parameters
(HSP) and those of musk ketone [1].

e Comparison with Natural Musk: Musk ketone is a primary active component in both natural and
artificial musk. Comparative studies show that natural musk contains a more complex mixture of
volatile compounds and alcohol-soluble components, which may lead to differences in
pharmacological activity, such as anti-inflammatory effects, compared to artificial musk [3].

o Data on Density: As mentioned, the search results did not contain experimental density values for
musk ketone. This property is typically determined experimentally using techniques such as gas
pycnometry (for solid density) or vibrational tube densitometers (for liquid density).

Further Research Directions

To complete the technical profile of musk ketone, you could:

¢ Investigate Density: Perform a targeted experiment to measure the solid-state density using a
helium pycnometer.

e Expand Solvent Systems: Explore solubility in other industrially relevant solvents like dimethyl
sulfoxide (DMSO) or ionic liquids.

¢ Study Polymorphism: Investigate if musk ketone exists in different crystalline forms (polymorphs),
as this can significantly impact both solubility and density.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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